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Compound of Interest

Compound Name: Ropivacaine (Standard)

Cat. No.: B1212951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of the local

anesthetic ropivacaine, along with detailed methodologies for the identification and

quantification of its major metabolites. The information presented is intended to support

research, drug development, and clinical pharmacology applications.

Introduction to Ropivacaine Metabolism
Ropivacaine, an S-enantiomer amide-type local anesthetic, undergoes extensive metabolism

primarily in the liver.[1][2] The biotransformation of ropivacaine is crucial for its clearance from

the body, and an understanding of its metabolic profile is essential for predicting drug-drug

interactions, assessing patient-specific variability, and ensuring clinical safety. The primary

metabolic reactions are aromatic hydroxylation and N-dealkylation, mediated by the

cytochrome P450 (CYP) enzyme system.[2][3]

Major Metabolic Pathways and Metabolites
The hepatic metabolism of ropivacaine results in the formation of several metabolites, with

three being of primary importance.[4][5]

3'-hydroxy-ropivacaine (3'-OH Rop): This is the major metabolite, formed through aromatic

hydroxylation of the ropivacaine molecule. This reaction is predominantly catalyzed by

CYP1A2.[2][5][6]
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2',6'-pipecoloxylidide (PPX): This metabolite is formed via N-dealkylation of the piperidine

ring. This metabolic pathway is primarily mediated by CYP3A4.[2][5][6]

4'-hydroxy-ropivacaine (4'-OH Rop): A minor metabolite also formed through aromatic

hydroxylation, with contributions from CYP3A enzymes.[4]

Other minor metabolites that have been identified include 2-hydroxy-methyl-ropivacaine.[4]

Metabolic Pathway Diagram
The following diagram illustrates the primary metabolic pathways of ropivacaine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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